2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide

• IUPAC Name: 2,3-dichloro-4-methoxy-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C12H10Cl2N2O3S/c1-19-9-4-5-10(12(14)11(9)13)20(17,18)16-8-3-2-6-15-7-8/h2-7,16H,1H3
• InChI Key: DQZOFLWYFWYWGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CN=CC=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O3S
• Molecular Weight: 333.2 g/mol
• Solubility: 21.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide, also known as DPBS, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme carbonic anhydrase, which plays an important role in various physiological processes. DPBS has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of diseases such as glaucoma, epilepsy, and cancer.

Mechanism of Action

The mechanism of action of 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide involves the inhibition of carbonic anhydrase, which is an enzyme that plays a key role in the regulation of acid-base balance in the body. By inhibiting this enzyme, 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide can affect various physiological processes, including the transport of carbon dioxide, the regulation of pH, and the secretion of fluids.
Biochemical and Physiological Effects:
2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the reduction of intraocular pressure, and the inhibition of tumor growth. 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide has also been shown to have anti-epileptic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide has several advantages as a research tool, including its potency as a carbonic anhydrase inhibitor, its ability to penetrate cell membranes, and its relative stability. However, 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research related to 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide. One area of interest is the development of new carbonic anhydrase inhibitors with improved efficacy and safety profiles. Another area of interest is the investigation of the potential therapeutic applications of 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide in the treatment of various diseases, including glaucoma, epilepsy, and cancer. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide, and to identify any potential side effects or limitations of its use.

Synthesis Methods

2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide can be synthesized using various methods, including the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with pyridine-3-amine in the presence of a base such as triethylamine. The product can be purified by recrystallization or column chromatography. Other methods of synthesis may involve the use of different reagents or catalysts.

Scientific Research Applications

2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide has been used in numerous scientific studies to investigate the role of carbonic anhydrase in various physiological processes. It has been shown to be a potent inhibitor of the enzyme, and has been used in studies related to glaucoma, epilepsy, cancer, and other diseases. 2,3-dichloro-4-methoxy-N-3-pyridinylbenzenesulfonamide has also been used in studies related to the development of new drugs and therapies.